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Compound of Interest

Compound Name: BC 197

Cat. No.: B1667838 Get Quote

Welcome to the technical support center for BC 197, a selective cholecystokinin-B (CCK-B)

receptor agonist. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the preparation of vehicle solutions and best practices for

experimental use. Below you will find troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is BC 197 and what are its basic properties?

A1: BC 197 is a selective CCK-B receptor agonist. Its chemical formula is C60H81N11O17S,

and it has a molecular weight of 1260.43.[1] The CAS number for BC 197 is 115295-08-4.[1] It

is typically supplied as a powder.

Q2: What is the general solubility of BC 197?

A2: The solubility of BC 197 is generally low in aqueous solutions. One supplier notes that a

concentration of less than 1 mg/mL should be considered slightly soluble or insoluble.[1] Due to

its peptidic nature, solubility can be challenging and often requires specific solvents or co-

solvents.

Q3: How should I store BC 197?
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A3: For long-term storage, the powder form of BC 197 should be kept at -20°C for up to three

years. Once dissolved in a solvent, the solution should be stored at -80°C for up to two years to

maintain stability.[1] It is recommended to aliquot the stock solution to avoid repeated freeze-

thaw cycles.

Q4: What is the mechanism of action for BC 197?

A4: As a selective CCK-B receptor agonist, BC 197 binds to and activates the cholecystokinin

B receptor, which is a G-protein coupled receptor (GPCR). This activation triggers a cascade of

intracellular signaling pathways.[2]

Experimental Protocols & Data Presentation
General Protocol for Preparing a BC 197 Stock Solution
Given the limited specific solubility data for BC 197, a general approach for dissolving peptidic

compounds is recommended. Researchers should always perform small-scale solubility tests

before preparing a large stock solution.

Materials:

BC 197 powder

Dimethyl sulfoxide (DMSO)

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Vortex mixer

Sterile, low-protein binding microcentrifuge tubes

Procedure:

Initial Solubilization in DMSO:

To prepare a high-concentration stock solution (e.g., 10 mM), first dissolve the BC 197
powder in a small amount of 100% DMSO.
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For example, to make a 10 mM stock solution of BC 197 (MW: 1260.43 g/mol ), dissolve

1.26 mg of BC 197 in 100 µL of DMSO.

Vortex gently until the powder is completely dissolved. Sonication in a water bath for a few

minutes can aid in dissolution if needed.

Dilution for Working Solutions:

For in vitro experiments, the DMSO stock solution can be serially diluted with the

appropriate cell culture medium or buffer (e.g., PBS) to the final desired concentration.

Important: To avoid precipitation, add the DMSO stock solution to the aqueous buffer

dropwise while gently vortexing. The final concentration of DMSO in the working solution

should be kept low (typically <0.5%) to minimize solvent toxicity to cells.

For in vivo experiments, further dilution of the DMSO stock with a vehicle such as sterile

saline is common. However, the final DMSO concentration must be carefully controlled to

avoid toxicity in animal models. Alternative co-solvents like polyethylene glycol (PEG) or

cyclodextrins may be considered to improve solubility and reduce the need for high

concentrations of DMSO.

Quantitative Data Summary
Property Value Citation

Molecular Weight 1260.43 g/mol [1]

CAS Number 115295-08-4 [1]

Solubility (General)
< 1 mg/mL in aqueous

solutions
[1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 2 years [1]

Troubleshooting Guide
Issue 1: BC 197 powder is not dissolving in the chosen solvent.
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Question: I am having trouble dissolving the BC 197 powder. What can I do?

Answer:

Increase Sonication Time: Gently sonicate the solution in a water bath for 5-10 minutes.

Avoid excessive heating.

Try a Different Solvent: If you are using an aqueous buffer directly, this is unlikely to work.

Start with a small amount of an organic solvent like DMSO.

Gentle Warming: Warm the solution briefly to 37°C to aid dissolution. However, be

cautious as prolonged heating can degrade the peptide.

Issue 2: The BC 197 solution is precipitating after dilution with an aqueous buffer.

Question: My BC 197 solution was clear in DMSO, but a precipitate formed when I diluted it

with my cell culture medium. How can I prevent this?

Answer:

Slower Dilution: Add the DMSO stock solution to the aqueous buffer very slowly, drop-by-

drop, while continuously and gently vortexing. This helps to prevent localized high

concentrations that can lead to precipitation.

Lower the Final Concentration: The desired final concentration of BC 197 may be above

its solubility limit in the final buffer. Try working with a lower final concentration.

Use a Co-solvent: For in vivo preparations, consider using a co-solvent system. A common

vehicle for poorly soluble compounds is a mixture of DMSO, PEG400, and saline. The

optimal ratio will need to be determined empirically.

Check the pH of the Buffer: The solubility of peptides can be pH-dependent. Ensure the

pH of your final solution is compatible with BC 197.

Issue 3: Inconsistent experimental results when using a freshly prepared BC 197 solution.

Question: I am observing variability in my experimental results even with freshly prepared

solutions. What could be the cause?
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Answer:

Incomplete Dissolution: Ensure that the BC 197 is completely dissolved in the stock

solution. Even a small amount of undissolved material can lead to inaccurate

concentrations. Centrifuge the stock solution at high speed and use the supernatant for

dilutions.

Adsorption to Plastics: Peptides can adsorb to the surface of standard plastic tubes. Use

low-protein binding tubes for storing and preparing your BC 197 solutions.

Solution Instability: While the stock solution is stable at -80°C, the working solution in your

experimental buffer may not be stable for long periods at room temperature or 37°C.

Prepare working solutions fresh for each experiment and use them promptly.
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Caption: CCK-B Receptor Signaling Pathway Activation by BC 197.
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Troubleshooting Workflow for BC 197 Solution
Preparation

Start: Prepare BC 197 Solution
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4. Use low-protein binding tubes
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Caption: Workflow for troubleshooting BC 197 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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